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  4. Methyl (4R)-4-[(1S,2S,4R,5R,7R,10R,11S,14R,15R,18S)-7-ethoxycarbonyloxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadecan-15-yl]pentanoate
Methyl (4R)-4-[(1S,2S,4R,5R,7R,10R,11S,14R,15R,18S)-7-ethoxycarbonyloxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadecan-15-yl]pentanoate Methyl (4R)-4-[(1S,2S,4R,5R,7R,10R,11S,14R,15R,18S)-7-ethoxycarbonyloxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadecan-15-yl]pentanoate
Brand Name: Vulcanchem
CAS No.: 125112-76-7
VCID: VC0044182
InChI: InChI=1S/C28H44O6/c1-6-32-26(30)33-17-11-13-28(4)20-12-14-27(3)18(16(2)7-10-22(29)31-5)8-9-19(27)23(20)25-24(34-25)21(28)15-17/h16-21,23-25H,6-15H2,1-5H3/t16-,17-,18-,19+,20+,21+,23+,24-,25+,27-,28-/m1/s1
SMILES: CCOC(=O)OC1CCC2(C3CCC4(C(C3C5C(C2C1)O5)CCC4C(C)CCC(=O)OC)C)C
Molecular Formula: C28H44O6
Molecular Weight: 476.6 g/mol

Methyl (4R)-4-[(1S,2S,4R,5R,7R,10R,11S,14R,15R,18S)-7-ethoxycarbonyloxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadecan-15-yl]pentanoate

CAS No.: 125112-76-7

Reference Standards

VCID: VC0044182

Molecular Formula: C28H44O6

Molecular Weight: 476.6 g/mol

Methyl (4R)-4-[(1S,2S,4R,5R,7R,10R,11S,14R,15R,18S)-7-ethoxycarbonyloxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadecan-15-yl]pentanoate - 125112-76-7

CAS No. 125112-76-7
Product Name Methyl (4R)-4-[(1S,2S,4R,5R,7R,10R,11S,14R,15R,18S)-7-ethoxycarbonyloxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadecan-15-yl]pentanoate
Molecular Formula C28H44O6
Molecular Weight 476.6 g/mol
IUPAC Name methyl (4R)-4-[(1S,2S,4R,5R,7R,10R,11S,14R,15R,18S)-7-ethoxycarbonyloxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadecan-15-yl]pentanoate
Standard InChI InChI=1S/C28H44O6/c1-6-32-26(30)33-17-11-13-28(4)20-12-14-27(3)18(16(2)7-10-22(29)31-5)8-9-19(27)23(20)25-24(34-25)21(28)15-17/h16-21,23-25H,6-15H2,1-5H3/t16-,17-,18-,19+,20+,21+,23+,24-,25+,27-,28-/m1/s1
Standard InChIKey DBZNZRUONUWHJV-SZUXHNFMSA-N
Isomeric SMILES CCOC(=O)O[C@@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3[C@H]5[C@@H]([C@@H]2C1)O5)CC[C@@H]4[C@H](C)CCC(=O)OC)C)C
SMILES CCOC(=O)OC1CCC2(C3CCC4(C(C3C5C(C2C1)O5)CCC4C(C)CCC(=O)OC)C)C
Canonical SMILES CCOC(=O)OC1CCC2(C3CCC4(C(C3C5C(C2C1)O5)CCC4C(C)CCC(=O)OC)C)C
Synonyms 6,7-Epoxy-1H-cyclopenta[a]phenanthrene, Cholan-24-oic Acid Deriv.
PubChem Compound 14445292
Last Modified Nov 11 2021
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